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Compound of Interest

Compound Name: 2-(Pyrazin-2-yloxy)acetic acid
CAS No.: 1593757-12-0
Cat. No.: B13089645
Get Quote
. J

Chemical Profile and Mechanistic Hazard
Assessment

As a Senior Application Scientist, | frequently see laboratories mishandle functionalized
heterocycles by treating them as generic organic waste. 2-(Pyrazin-2-yloxy)acetic acid (CAS
1593757-12-0, Molecular Weight: 154.13) is a critical building block in medicinal chemistry and
drug development[1]. Proper disposal requires an understanding of its specific physicochemical
behavior.

Causality of Hazards: The molecule contains both a weakly basic pyrazine ring and a
carboxylic acid moiety. This zwitterionic character heavily influences its solubility and reactivity.
The acidic proton can cause localized pH drops upon contact with mucosal membranes or
moisture on the skin, leading to GHS classifications of[2]. Furthermore, its thermal
decomposition under extreme heat (e.g., improper incineration) can release, including nitrogen
oxides (NOx), carbon monoxide, and carbon dioxide[3].

Regulatory Framework for Disposal
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Under the US EPA's Resource Conservation and Recovery Act (RCRA), waste generators
must accurately classify their waste streams to ensure environmental compliance and
laboratory safety.

o Characteristic Waste (D-Codes): While the pure solid is generally not a listed hazardous
waste (P or U list), aqueous solutions of 2-(Pyrazin-2-yloxy)acetic acid may exhibit the if
the pH falls to 2.0 or below[4].

e RCRA Subpart K & GIR: For academic and research laboratories, provides operational
flexibility, allowing hazardous waste determinations to be made at an on-site Central
Accumulation Area (CAA) rather than at the point of generation, reducing the risk of improper
classification by individual researchers[5]. Additionally, under the , laboratories can safely
accumulate waste in designated Satellite Accumulation Areas (SAA) at or near the point of
generation[6].

Waste Stream Categorization

To streamline disposal logistics, classify your waste streams according to the quantitative data
and regulatory thresholds outlined below:
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Experimental Protocols: Step-by-Step Disposal
Workflows

Trustworthiness & Experience: The following protocols are designed as self-validating systems.

Every step includes a built-in check to prevent downstream logistical failures or safety

incidents.

Protocol A: Disposal of Solid 2-(Pyrazin-2-yloxy)acetic

acid

o Containment: Transfer any unused or expired solid powder into a clean, dry, sealable

container (preferably high-density polyethylene, HDPE)[7]. Causality: Do not use air hoses or

compressed air for cleaning empty vials, as this that easily bypasses standard fume hood

baffles[7].

e Labeling: Label the container clearly with the full chemical name, CAS number (1593757-12-

0), and the hazard pictograms (Exclamation mark for irritation)[1],[2].
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e Accumulation: Place the container in the designated Satellite Accumulation Area (SAA)
under secondary containment[6].

o Transfer: Coordinate with Environmental Health and Safety (EHS) to transfer the container to
the Central Accumulation Area (CAA) for incineration at an approved waste disposal plant[8].

Protocol B: Disposal of Liquid Solutions

o Segregation: Determine the solvent used. Segregate aqueous solutions from organic solvent
mixtures. Causality: Mixing acidic aqueous waste with incompatible organic solvents can
cause exothermic reactions or hazardous off-gassing.

o pH Verification (Aqueous): For aqueous solutions, measure the pH using calibrated indicator
strips. If the pH is < 2.0, the waste is a D002 corrosive hazardous waste[4]. Causality:
Neutralization (e.g., carefully titrating with dilute NaOH to pH 6-8) may be performed only if
your facility's permit allows without a specific RCRA permit[9]. Otherwise, collect strictly as
D002 waste.

o Collection: Pour the solution into the appropriate, chemically compatible liquid waste carboy
(e.g., "Non-Halogenated Organic Waste" or "Aqueous Acidic Waste").

o Capping: Ensure the carboy is fitted with a vented cap to prevent pressure buildup from
potential off-gassing.

Protocol C: Spill Response and Decontamination

« |solation: Evacuate personnel from the immediate area. Wear appropriate PPE (particulate
respirator, nitrile gloves, safety goggles)[10]. Causality: A particulate respirator (N95/P100) is
mandatory because the fine powder of pyrazine derivatives can easily become airborne and
act as a severe respiratory irritant (H335)[2].

e Dry Clean-up: For solid spills, use dry clean-up procedures. Vacuum the powder using an
explosion-proof vacuum equipped with a HEPA filter, or carefully sweep it up to[7].

o Decontamination: Wash the spill area with copious amounts of water and a mild detergent,
[10]. Collect the wash water as aqueous chemical waste.
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Disposal Workflow Visualization
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Workflow for classifying and disposing of 2-(Pyrazin-2-yloxy)acetic acid waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of 2-
(Pyrazin-2-yloxy)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13089645/docs#operational-guide-safe-handling-
and-disposal-of-2-pyrazin-2-yloxy-acetic-acid|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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